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A Comprehensive Comparison for Researchers in Plant Science and Agriculture

Ethylene, a gaseous plant hormone, plays a pivotal role in a vast array of physiological
processes, from fruit ripening and senescence to stress responses. For researchers and
agricultural professionals seeking to manipulate these processes, inhibiting ethylene
biosynthesis is a key strategy. Two of the most prominent chemical tools for this purpose are
aviglycine (AVG) and aminooxyacetic acid (AOA). This guide provides an objective, data-
driven comparison of these two inhibitors to aid in the selection of the most appropriate
compound for specific research or commercial applications.

Mechanism of Action: A Shared Target

Both aviglycine and aminooxyacetic acid exert their inhibitory effects by targeting the same
critical enzyme in the ethylene biosynthesis pathway: 1-aminocyclopropane-1-carboxylic acid
(ACC) synthase. This enzyme catalyzes the conversion of S-adenosylmethionine (SAM) to
ACC, the immediate precursor of ethylene. This step is widely recognized as the rate-limiting
step in ethylene production in most plant tissues. By inhibiting ACC synthase, both AVG and
AOA effectively curtail the plant's ability to produce ethylene.[1][2][3]

Aviglycine is a competitive inhibitor of ACC synthase, meaning it directly competes with the
enzyme's natural substrate, SAM, for binding to the active site.[4] Aminooxyacetic acid also
acts as a competitive inhibitor of ACC synthase.[3]
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Ethylene Biosynthesis Pathway and Inhibition Sites

The following diagram illustrates the ethylene biosynthesis pathway and the specific point of
inhibition for both aviglycine and aminooxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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